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Compound of Interest

Compound Name: Xylenol orange

Cat. No.: B167902

An in-depth examination of the chemical properties, structure, and analytical applications of
Xylenol Orange, a vital metallochromic indicator and spectrophotometric reagent.

Core Chemical Information

Xylenol Orange is a complex organic dye of the triphenylmethane class, widely recognized for
its utility as a sensitive indicator for metal titrations and as a chromogenic agent in
spectrophotometry. It is most commonly utilized in its tetrasodium salt form, which exhibits
good solubility in aqueous solutions.[1]

1.1. Chemical Structure and Formula

The functionality of Xylenol Orange as a metal chelator is attributed to the presence of
iminodiacetic acid groups attached to a cresolsulfonphthalein framework. This intricate
structure allows for the formation of distinctly colored complexes with a variety of metal ions.

e Chemical Formula (Acid Form): C31H32N2013S[1][2]

e Chemical Formula (Tetrasodium Salt): Cs1H2sN2NasO13S[3][4][5][6]

1.2. Physicochemical Properties

The essential physicochemical properties of Xylenol Orange are summarized in the table
below, providing key data for its application in experimental settings.
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Property

Value

References

Molar Mass (Acid Form)

672.66 g/mol

[11021[7]

Molar Mass (Tetrasodium Salt)

760.58 - 760.6 g/mol

(31418l

Melting Point

195 °C (decomposes)

[1](8]

Solubility in Water

200 mg/mL

[1]

pKa Values

pK2: 2.58, pKs: 3.23, pKa: 6.37,

pKs: 10.46, pKe: 12.28 (at
25°C)

Absorption Maxima (Amax)

440 nm & 570 nm (excitation);
575 - 585 nm (in 0.1N NaOH)

[1161e]

Emission Maximum

610 nm

[1]

Experimental Protocols

Xylenol Orange is a versatile tool in analytical chemistry, with established protocols for both

titrimetric and spectrophotometric analyses.

2.1. Complexometric Titration of Metal lons

Xylenol Orange is a preferred indicator for the direct ethylenediaminetetraacetic acid (EDTA)

titration of numerous metal ions in acidic media (pH 2-6).[10] The endpoint is characterized by

a sharp and clear color transition from the reddish-violet of the metal-indicator complex to the

yellow of the free indicator.[10]

Detailed Protocol for the Titration of Zinc:

o Sample Preparation: An accurately weighed sample containing zinc is dissolved in water,

with minimal addition of acetic acid if required for dissolution. The resulting solution is then

diluted to approximately 50 mL.

« Indicator Addition: About 50 mg of a Xylenol Orange indicator mixture is introduced into the

sample solution.
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» Buffering: Methenamine (approximately 5 g) is added to buffer the solution, which should
result in a pink-violet coloration.[10]

« Titration: The solution is titrated against a standardized 0.05 M disodium EDTA solution.

» Endpoint Determination: The titration is complete upon the color change from a deep violet to
a distinct yellow.[10]

2.2. Spectrophotometric Determination of Metals

The strong color formation of Xylenol Orange upon complexation with metal ions allows for
their quantitative determination via spectrophotometry. This method has been successfully
applied to the analysis of metals such as aluminum, bismuth, and zirconium.[10][11][12]

Detailed Protocol for the Spectrophotometric Determination of Aluminum:

o Preparation of Calibration Standards: A series of aluminum standard solutions, with
concentrations spanning from 0.0432 to 0.864 mg/L, are prepared. To a 25-mL volumetric
flask containing a standard solution, 1.5 mL of a 1.58 x 103 M Xylenol Orange solution is
added, and the flask is brought to volume with a potassium hydrogen phthalate (KHP) buffer
at pH 3.0.[12]

o Sample Preparation: The unknown sample is treated in the same manner as the calibration
standards.

e Absorbance Measurement: The absorbance of each standard and the unknown sample is
measured at the wavelength of maximum absorbance (Amax) of the aluminum-Xylenol
Orange complex, which is 550 nm, using a reagent blank as a reference.[12]

o Concentration Determination: A calibration curve is constructed by plotting the absorbance of
the standards against their concentrations. The concentration of aluminum in the unknown
sample is then determined from this curve.

Mandatory Visualizations
3.1. Chemical Structure of Xylenol Orange

Caption: Chemical structure of Xylenol Orange (acid form).
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3.2. Logical Workflow for Complexometric Titration
Sample Preparation
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Add Xylenol Orange Indicator

Buffer to Appropriate pH

Titration|Process

Titrate with Standardized EDTA Solution

Monitor for Color Change (Red/Violet to Yellow)

Identify Endpoint

l

Calculate Analyte Concentration

Click to download full resolution via product page

Caption: Logical workflow for metal ion determination via complexometric titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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